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Compound of Interest

Compound Name:
2-Bromo-4,6-dinitro-N-

phenylaniline

CAS No.: 91330-95-9

Cat. No.: B14947483

Get Quote

CAS Registry Number: 91330-95-9 Chemical Class: Polynitrodiphenylamine / Halogenated

Aromatic Amine

Executive Summary & Chemical Identity
2-Bromo-4,6-dinitro-N-phenylaniline is a specialized aromatic intermediate characterized by

a diphenylamine core substituted with electron-withdrawing nitro groups and a bromine atom

on the same phenyl ring. Unlike its primary amine counterpart (2-bromo-4,6-dinitroaniline, CAS

1817-73-8), this

-phenyl derivative exhibits distinct solubility and steric properties due to the presence of the
second aromatic ring.

It serves as a critical scaffold in the synthesis of disperse dyes and high-energy materials,

where the stability of the polynitro-aromatic system is leveraged for chromophoric or energetic

applications.
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Identifier Type Value

CAS Number 91330-95-9

IUPAC Name 2-Bromo-4,6-dinitro-N-phenylaniline

Systematic Name Benzenamine, 2-bromo-4,6-dinitro-N-phenyl-

Synonyms
2-Bromo-4,6-dinitrodiphenylamine; N-(2-Bromo-

4,6-dinitrophenyl)aniline

Molecular Formula

Molecular Weight 338.12 g/mol

SMILES [O-]c1cc(c(Nc2ccccc2)c(Br)c1)=O

Structural Analysis & Electronic Properties
The molecule features a highly polarized electronic structure driven by the interplay between

the electron-rich

-phenyl ring and the electron-deficient dinitro-bromo ring.

Substituent Effects
Nitro Groups (

): Strong electron-withdrawing groups (EWG) via resonance (-R) and induction (-I). They
significantly decrease the electron density of the primary ring, making the

position susceptible to nucleophilic attack during synthesis but stable in the final product.

Bromine Atom (

): Provides steric bulk ortho to the amine linkage, forcing the two phenyl rings to twist out of
coplanarity. This steric inhibition of resonance affects the absorption maximum (

), typically shifting it hypsochromically compared to non-halogenated analogs.

Diphenylamine Linkage: The central secondary amine acts as a bridge. The lone pair on the

nitrogen is delocalized into the electron-poor dinitro ring, imparting significant partial double-
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bond character to the

bond.

Structural Logic Diagram
The following diagram illustrates the electronic push-pull mechanism and steric interactions

defining the molecule's reactivity.
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Figure 1: Structural logic depicting electronic delocalization and steric constraints.

Synthesis Protocol
The synthesis of 2-Bromo-4,6-dinitro-N-phenylaniline is best achieved via Nucleophilic

Aromatic Substitution (

). Direct bromination of 2,4-dinitrodiphenylamine is not recommended as it typically yields the
4'-bromo isomer (bromination on the electron-rich

-phenyl ring) rather than the desired 2-bromo product.

Retrosynthetic Strategy
To ensure the bromine is positioned on the dinitro ring, the halogen must be present in the

electrophilic precursor.

Electrophile: 1-Chloro-2-bromo-4,6-dinitrobenzene (Activated aryl halide).

Nucleophile: Aniline (Primary aromatic amine).
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Base: Sodium acetate or Triethylamine (to neutralize HCl).

Step-by-Step Experimental Workflow
Safety Note:Reactions involving polynitro aromatics carry explosion risks. Work behind a blast

shield. All precursors are toxic and potential skin sensitizers.

Preparation of Electrophile:

Dissolve 10 mmol of 1-chloro-2-bromo-4,6-dinitrobenzene in 20 mL of ethanol or glacial

acetic acid.

Note: The 1-chloro derivative is preferred over 1-bromo due to the higher electronegativity

of chlorine, which activates the

carbon more effectively for

in this specific steric environment.

Nucleophilic Attack:

Add 11 mmol (1.1 eq) of aniline dropwise to the stirred solution at room temperature.

Add 11 mmol of sodium acetate (NaOAc) as an acid scavenger.

Reflux:

Heat the mixture to reflux (

) for 2-4 hours.

Monitoring: Track consumption of the starting material via TLC (Solvent system:

Hexane/Ethyl Acetate 4:1). The product will appear as a distinct yellow/orange spot.

Work-up & Purification:

Cool the reaction mixture to room temperature. The product often precipitates directly.

Pour the mixture into 100 mL of ice-water to complete precipitation.
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Filter the solid and wash with cold water (to remove salts) followed by cold ethanol (to

remove unreacted aniline).

Recrystallization: Purify using Ethanol/Acetone mixture.

Synthesis Pathway Diagram
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Figure 2: Nucleophilic Aromatic Substitution pathway for regioselective synthesis.

Physical & Chemical Properties
The following data points are critical for analytical characterization and handling.
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Property Description/Value

Appearance Yellow to Orange crystalline solid.

Melting Point
Approx.

(Estimated based on structural analogs).

Solubility
Soluble: Acetone, DMSO, DMF,

Dichloromethane. Insoluble: Water.

Stability

Stable under standard conditions. Sensitive to

strong bases (potential for further substitution or

degradation).

Reactivity

The bromine atom at

is relatively inert to further

due to steric crowding, but can undergo

palladium-catalyzed cross-coupling

(Suzuki/Buchwald) under forcing conditions.

Applications in Research & Development
Disperse Dye Development
This compound acts as a chromophoric intermediate. The dinitro-diphenylamine motif is a

classic "yellow/orange" component in the disperse dye industry. The bromine substituent

modifies the spectral properties (bathochromic or hypsochromic shifts depending on the

solvatochromism) and improves the dye's sublimation fastness on polyester fibers.

Energetic Materials
As a polynitro aromatic amine, the compound possesses high enthalpy of formation. It is

studied as a model compound for insensitive munitions, where the

-phenyl group provides steric bulk that reduces shock sensitivity compared to simple
trinitroanilines (e.g., picramide).

Analytical Standards
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Used as a reference standard in environmental monitoring to track the degradation of azo dyes

or the contamination of industrial wastewater with nitrated aromatic amines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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